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Compound of Interest

Compound Name: 1-Bromo-1-phenylpropan-2-one

Cat. No.: B1265792

An In-depth Technical Guide to 1-Bromo-1-
phenylpropan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Bromo-1-phenylpropan-2-one,
a halogenated ketone that serves as a valuable intermediate in organic synthesis. The
document details its chemical and physical properties, outlines a detailed experimental protocol
for its synthesis via the alpha-bromination of phenylacetone, and includes relevant safety
information. A logical workflow for the synthesis is also presented visually. This guide is
intended to be a key resource for researchers and professionals in drug development and
chemical synthesis, providing the foundational information necessary for the effective and safe
use of this compound.

Chemical and Physical Properties

1-Bromo-1-phenylpropan-2-one, also known as a-bromo-a-phenylacetone, is a versatile
organic compound utilized in the synthesis of various pharmaceuticals and agrochemicals.[1]
Its chemical structure features a bromine atom attached to the carbon alpha to a carbonyl
group, making it a reactive intermediate for further chemical modifications.[1]

Table 1: Physicochemical Properties of 1-Bromo-1-phenylpropan-2-one
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Property Value Source(s)

Molecular Formula CoHsBroO --INVALID-LINK--

Molecular Weight 213.07 g/mol --INVALID-LINK--
Clear light yellow to dark

Appearance o --INVALID-LINK--
yellow liquid

Boiling Point 122-123 °C at 5 Torr --INVALID-LINK--

Density 1.4514 g/lcm3 --INVALID-LINK--

CAS Number 23022-83-5 --INVALID-LINK--
1-bromo-1-phenylpropan-2-

IUPAC Name --INVALID-LINK--
one

Experimental Protocol: Synthesis of 1-Bromo-1-
phenylpropan-2-one

The synthesis of 1-Bromo-1-phenylpropan-2-one is typically achieved through the alpha-
bromination of phenylacetone (also known as 1-phenyl-2-propanone). The following protocol is
a generalized procedure based on established methods for the acid-catalyzed bromination of
ketones.

Materials:

Phenylacetone (1-phenyl-2-propanone)

Bromine (Br2)

Glacial Acetic Acid

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate
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e Round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

e Ice bath

e Rotary evaporator

e Separatory funnel

o Standard glassware for extraction and filtration
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping
funnel, dissolve phenylacetone in a suitable solvent such as glacial acetic acid or diethyl
ether. Cool the solution in an ice bath with continuous stirring.

o Bromination: Slowly add a stoichiometric amount of bromine, dissolved in the same solvent,
to the cooled solution via the dropping funnel. The rate of addition should be controlled to
maintain the reaction temperature and to allow for the dissipation of the evolved hydrogen
bromide gas. The disappearance of the bromine color indicates the progress of the reaction.

e Quenching: Once the addition is complete and the reaction mixture has stirred for a
designated period (monitoring by TLC is recommended), the reaction is quenched. This is
typically done by pouring the reaction mixture into cold water.

o Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with
a suitable organic solvent, such as diethyl ether. The organic layers are combined.

e Washing: Wash the combined organic extracts sequentially with water, saturated aqueous
sodium bicarbonate solution (to neutralize any remaining acid and unreacted bromine), and
finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator to yield the crude 1-Bromo-1-
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phenylpropan-2-one.

 Purification (Optional): The crude product can be further purified by vacuum distillation or
column chromatography if necessary.

Safety Information

1-Bromo-1-phenylpropan-2-one is a hazardous chemical and should be handled with
appropriate safety precautions in a well-ventilated fume hood.

Table 2: GHS Hazard Statements

Hazard Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Source: PubChem

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, must be worn at all times.

Visualization of Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 1-Bromo-1-
phenylpropan-2-one.
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Caption: Synthesis workflow for 1-Bromo-1-phenylpropan-2-one.

Conclusion

This technical guide provides essential information on 1-Bromo-1-phenylpropan-2-one for
researchers and professionals in the field of organic synthesis and drug development. The
compiled data on its properties, a detailed synthesis protocol, and safety precautions are
intended to facilitate its effective and safe application in a laboratory setting. The provided
workflow diagram offers a clear visual representation of the synthesis process, aiding in
experimental planning and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 1-Bromo-1-
phenylpropan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265792#molecular-weight-and-formula-of-1-bromo-
1-phenylpropan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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